molecular formula C8H5ClOS B8412719 4-Chlorobenzo[b]thiophen-7-ol

4-Chlorobenzo[b]thiophen-7-ol

Cat. No.: B8412719
M. Wt: 184.64 g/mol
InChI Key: VQKQFJHNXWVOLO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Chlorobenzo[b]thiophen-7-ol is a useful research compound. Its molecular formula is C8H5ClOS and its molecular weight is 184.64 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C8H5ClOS

Molecular Weight

184.64 g/mol

IUPAC Name

4-chloro-1-benzothiophen-7-ol

InChI

InChI=1S/C8H5ClOS/c9-6-1-2-7(10)8-5(6)3-4-11-8/h1-4,10H

InChI Key

VQKQFJHNXWVOLO-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C2C=CSC2=C1O)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4-Bromo-7-methoxybenzo[b]thiophene (prepared as described in J. Chem. Soc. (Perkin Trans I), 1983, 2973-2977) (1.2 g, 4.96 mmol) and pyridine hydrochloride (1.95 g, 16.87 mmol) was heated at 210° C. in a microwave for 15 min. The mixture was partitioned between HCl (aq.) (20 mL) and EtOAc (20 mL). The aqueous phase was washed with additional EtOAc (3×20 mL) and the organic phase was dried (Na2SO4) and concentrated in vacuo. The product was purified by chromatography on silica gel with EtOAc:heptane (1:10 to 1:5, v/v) as eluent to give the title compound as a red oil (372 mg, 41%).
Quantity
1.2 g
Type
reactant
Reaction Step One
Quantity
1.95 g
Type
reactant
Reaction Step One
Yield
41%

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